Cas no 36793-27-8 (7,7,9,9-tetramethyl-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 7,7,9,9-tetramethyl-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 36793-27-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1479818
• PubChem ID: 567045
• Update Time: 2025-04-21

7,7,9,9-tetramethyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 7,7,9,9-tetramethyl-1,4-dioxa-8-azaspiro[4.5]decane
• 1,4-dioxa-8-azaspiro[4.5]decane, 7,7,9,9-tetramethyl-
• 7,7,9,9-Tetramethyl-1,4-dioxa-8-aza-spiro[4.5]decane
• 1,4-Dioxa-8-azaspiro(4.5)decane, 7,7,9,9-tetraemtheyl-
• 36793-27-8
• 4,4-ethylenedioxy-2,2,6,6-tetramethylpiperidine
• DTXSID901043464
• 2,2,6,6-tetramethyl-4-piperidone ethylene ketal
• Triacetoneamine ethylene glycol ketal
• NS00128610
• 1,4-Dioxa-8-aza-7,7,9,9-tetramethylspiro(4.5)decane
• 8-Aza-7,7,9,9-tetramethyl-1,4-dioxaspiro(4.5)decane
• Triacetonamine ethylene glycol ketal
• 2,2,6,6-Tetramethyl-4-oxo-1-piperidine ethylene ketal
• SCHEMBL1831266
• UNII-4O0H80TW9F
• 7,7,9,9-Tetramethyl-1,4-dioxa-8-azaspiro(4.5)decane
• Q27260259
• Triacetoneamine ethylene ketal
• 4O0H80TW9F
• 7,7,9,9-tetramethyl-8-aza-1,4-dioxaspiro[4.5]decane

• Inchi： 1S/C11H21NO2/c1-9(2)7-11(13-5-6-14-11)8-10(3,4)12-9/h12H,5-8H2,1-4H3
• InChI Key： MWAUGJALACXHOU-UHFFFAOYSA-N
• SMILES： O1CCOC21CC(C)(C)NC(C)(C)C2

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49